6-[1,1'-biphenyl]-4-yl-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine

• Molecular Formula: C29H21N3S
• Molecular Weight: 443.6 g/mol
• IUPAC Name: 3,4-diphenyl-6-(4-phenylphenyl)-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine
• InChI: InChI=1S/C29H21N3S/c1-4-10-21(11-5-1)22-16-18-23(19-17-22)26-20-33-29-31-30-27(24-12-6-2-7-13-24)28(32(26)29)25-14-8-3-9-15-25/h1-20,28H
• InChI Key: GSPXACBGIFHMGG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2C(=NN=C3N2C(=CS3)C4=CC=C(C=C4)C5=CC=CC=C5)C6=CC=CC=C6

Description

6-[1,1'-biphenyl]-4-yl-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 6-[1,1'-biphenyl]-4-yl-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine is not fully understood. However, studies have suggested that the compound may exert its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis.
Biochemical and Physiological Effects
Studies have reported that the compound exhibits low toxicity and high selectivity towards cancer cells, making it a promising candidate for anticancer therapy. Additionally, the compound has been shown to possess good thermal stability and high electron mobility, making it a potential candidate for use in organic electronic devices.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[1,1'-biphenyl]-4-yl-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine in lab experiments include its low toxicity, high selectivity towards cancer cells, and good thermal stability. However, the limitations of using this compound in lab experiments include its complex synthesis method and limited availability.

Future Directions

There are several future directions for research on 6-[1,1'-biphenyl]-4-yl-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine. These include:
1. Investigating the compound's potential applications in other fields, such as organic electronics and material science.
2. Developing more efficient and cost-effective synthesis methods for the compound.
3. Conducting further studies to elucidate the mechanism of action of the compound.
4. Exploring the potential of the compound as a drug delivery system for cancer therapy.
5. Investigating the compound's potential applications in other types of cancer.
6. Conducting more extensive toxicity studies to determine the safety of the compound for human use.
Conclusion
In conclusion, 6-[1,1'-biphenyl]-4-yl-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine is a compound that has shown promising results in scientific research for its potential applications in various fields. Its low toxicity, high selectivity towards cancer cells, and good thermal stability make it a promising candidate for anticancer therapy and organic electronic devices. However, further research is needed to fully understand the compound's mechanism of action and to develop more efficient and cost-effective synthesis methods.

Synthesis Methods

The synthesis of 6-[1,1'-biphenyl]-4-yl-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine involves a multi-step process that includes the reaction of 2-aminothiophenol with 2-bromoaniline, followed by the reaction of the resulting intermediate with 2,6-dibromo-4-phenylpyridine. The final product is obtained through a cyclization reaction of the intermediate compound.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies reporting its ability to inhibit the growth of cancer cells. Additionally, the compound has been investigated for its potential applications in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices.